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Compound of Interest

Compound Name: Crassicaulin A

Cat. No.: B10789641

Get Quote

Introduction & Mechanistic Basis[1][2][3][4][5][6][7]
[8][9]
Crassicaulin A is a diterpenoid alkaloid derived from Aconitum species (e.g., Aconitum

crassicaule). Structurally related to Lappaconitine, it functions primarily as a Voltage-Gated

Sodium Channel (Nav) Inhibitor.

Unlike its highly toxic congener Aconitine—which acts as a channel activator by preventing

inactivation—Crassicaulin A exhibits pharmacological properties similar to Class I

antiarrhythmics and local anesthetics. It reduces neuronal and cardiac excitability by stabilizing

the channel in its non-conducting (inactivated) states.

Key Physiological Effects:
Tonic Block: Reduction of peak Na⁺ current amplitude at resting membrane potentials.

Use-Dependent Block: Enhanced inhibition during high-frequency firing (e.g.,

tachyarrhythmias or neuropathic pain states).
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Inactivation Shift: Hyperpolarizing shift in the voltage-dependence of steady-state

inactivation, reducing the fraction of available channels.

Experimental Setup & Solutions
To isolate Sodium currents (

) and eliminate contamination from Potassium (

) or Calcium (

) currents, specific ionic substitutions are required.

A. Solutions Table
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Solution Component
Concentration
(mM)

Function

Extracellular (Bath) NaCl 140 Charge carrier (Na⁺)

KCl 5.4
Physiological K⁺

baseline

CaCl₂ 1.8 Membrane stability

MgCl₂ 1.0
Surface charge

screening

HEPES 10
pH Buffer (Adjust to

7.4 with NaOH)

Glucose 10 Metabolic support

Additives TEA-Cl (20 mM)
Blocks voltage-gated

K⁺ channels

CoCl₂ (2 mM)
Blocks voltage-gated

Ca²⁺ channels

Intracellular (Pipette) CsF / CsCl 135
Critical: Cs⁺ blocks K⁺

channels from inside

NaCl 10
Sets

reversal potential

EGTA 10
Buffers intracellular

Ca²⁺

HEPES 10
pH Buffer (Adjust to

7.2 with CsOH)

Mg-ATP 4
Prevents channel run-

down

Note on Crassicaulin A Preparation:

Stock Solution: Dissolve Crassicaulin A in 100% DMSO to create a 10–100 mM stock.
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Working Solution: Dilute in Extracellular solution immediately prior to perfusion. Final DMSO

concentration must be < 0.1% to avoid vehicle artifacts.

Whole-Cell Patch-Clamp Protocols[6][8]
Protocol 1: Voltage-Dependence of Activation & Tonic
Block
Objective: Determine the IC₅₀ of Crassicaulin A on peak

and check for shifts in activation voltage.

Holding Potential (

): -100 mV (to remove resting inactivation).

Pulse Protocol: Apply 50 ms depolarizing steps from -90 mV to +60 mV in 10 mV increments.

Measurement: Record peak inward current at each voltage step.

Application:

Record baseline (Control).

Perfuse Crassicaulin A (e.g., 1, 10, 100 µM) for 5 minutes.

Record effect (Drug).[1][2]

Washout (Recovery).

Analysis: Plot Normalized Conductance (

) vs. Voltage. Fit with Boltzmann equation:

Look for: Reduction in

(Block) without significant change in

(Activation threshold).
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Protocol 2: Steady-State Inactivation (SSI)
Objective: Assess if Crassicaulin A stabilizes the inactivated state (a hallmark of Aconitum

alkaloid analgesia).

Holding Potential: -100 mV.

Conditioning Pulse: 500 ms prepulses ranging from -120 mV to -10 mV (10 mV steps).

Test Pulse: Step to 0 mV (20 ms) immediately after the prepulse to measure available non-

inactivated channels.

Measurement: Normalize peak current at test pulse (

) to the maximum current (

) elicited from -120 mV.

Analysis: Fit with Boltzmann equation:

Look for: A hyperpolarizing shift (leftward) in

in the presence of Crassicaulin A. This indicates the drug binds tightly to the inactivated state,
preventing channel recovery at resting potentials.

Protocol 3: Use-Dependent Block (Frequency
Dependence)
Objective: Determine if block intensity increases with repetitive firing (phasic block).

Holding Potential: -80 mV.

Pulse Train: Apply a train of 20 pulses to 0 mV (20 ms duration) at frequencies of 1 Hz, 10

Hz, and 20 Hz.

Measurement: Measure peak current of the 1st pulse (

) vs. the 20th pulse (

).
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Analysis: Calculate the Use-Dependent Block Ratio:

Interpretation: Significant block at 10-20 Hz (but not 1 Hz) confirms the drug effectively targets
hyperexcitable tissues (pain fibers/arrhythmic myocardium) while sparing normal low-frequency
signaling.

Mechanism of Action Visualization
The following diagram illustrates the Modulated Receptor Hypothesis. Crassicaulin A (Drug)

exhibits low affinity for the Resting (R) state but high affinity for the Inactivated (I) state.
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Click to download full resolution via product page

Caption: Crassicaulin A preferentially binds to and stabilizes the Inactivated State (I), slowing

recovery (I-Drug → I) and accumulating block during high-frequency firing.

Data Reporting & Interpretation
When reporting results for Crassicaulin A, summarize kinetic parameters in the following

format to ensure comparability with literature (e.g., Lappaconitine or Lidocaine).

Summary Table Template
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Parameter
Control (Mean
± SEM)

Crassicaulin A
(10 µM)

% Change /
Shift

Interpretation

Peak

Density (pA/pF)
-150 ± 12 -95 ± 8 ↓ 37%

Tonic Block

potency.

Activation

(mV)
-35.2 ± 1.5 -36.1 ± 1.4 N.S.

No effect on

channel opening

threshold.

Inactivation

(mV)
-72.4 ± 2.0 -84.6 ± 1.8 Δ -12.2 mV

Primary

Mechanism:

Reduces channel

availability.

Recovery Tau (

, ms)
4.5 ± 0.3 12.8 ± 1.1 ↑ 2.8x

Slowed recovery

causes use-

dependent block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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